Cas no 898452-53-4 (2-phenoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylacetamide)

• Product Name: 2-phenoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylacetamide
• CAS No: 898452-53-4
• MF: C₂₃H₂₄N₂O₂S
• MW: 392.513864517212
• CID: 5484324
• Update Time: 2025-05-19

2-phenoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-thiophen-2-ylethyl]-2-phenoxyacetamide
• 2-phenoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylacetamide

• Inchi： 1S/C23H24N2O2S/c26-23(17-27-20-9-2-1-3-10-20)24-15-21(22-11-6-14-28-22)25-13-12-18-7-4-5-8-19(18)16-25/h1-11,14,21H,12-13,15-17H2,(H,24,26)
• InChI Key： SERBJDHHKYIDIF-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCC2=C(C1)C=CC=C2)C1SC=CC=1)(=O)COC1=CC=CC=C1

Additional information on 2-phenoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylacetamide

Comprehensive Overview of 2-phenoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylacetamide (CAS No. 898452-53-4)

The compound 2-phenoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylacetamide (CAS No. 898452-53-4) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of phenoxy, tetrahydroisoquinoline, and thiophene moieties makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutics, given its ability to interact with diverse biological targets.

One of the key features of 2-phenoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylacetamide is its hybrid structure, which incorporates both aromatic and heterocyclic components. The tetrahydroisoquinoline fragment is known for its prevalence in bioactive molecules, often contributing to enhanced binding affinity and selectivity. Meanwhile, the thiophene ring adds to the compound's versatility, as thiophene derivatives are widely studied for their pharmacological properties. This combination positions the compound as a valuable subject for studies on structure-activity relationships (SAR) and molecular docking simulations.

In recent years, the scientific community has shown growing interest in CAS No. 898452-53-4 due to its potential applications in addressing unmet medical needs. For instance, its structural analogs have been investigated for their roles in modulating central nervous system (CNS) targets, such as receptors and enzymes implicated in neurological disorders. This aligns with current trends in drug discovery, where researchers prioritize compounds with multi-target profiles to tackle complex diseases like Alzheimer's and Parkinson's. The compound's pharmacokinetic properties, including solubility and metabolic stability, are also under scrutiny to optimize its therapeutic potential.

From a synthetic chemistry perspective, 2-phenoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylacetamide presents intriguing challenges and opportunities. The incorporation of the phenoxy group requires precise synthetic strategies to ensure regioselectivity and yield. Advances in catalysis and green chemistry have enabled more efficient routes to such compounds, reducing environmental impact while improving scalability. These developments are particularly relevant given the increasing demand for sustainable synthesis methods in the pharmaceutical industry.

The compound's relevance extends to computational chemistry, where in silico tools are employed to predict its interactions with biological macromolecules. Virtual screening and molecular dynamics simulations have become indispensable for identifying potential lead compounds, and CAS No. 898452-53-4 is no exception. Researchers are leveraging these techniques to explore its binding modes with proteins involved in signal transduction pathways, offering insights into its mechanism of action.

Another area of interest is the compound's potential role in personalized medicine. With the rise of genomics and proteomics, there is a push to develop tailored therapies that account for individual genetic variations. The structural flexibility of 2-phenoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylacetamide makes it a viable candidate for modification to target specific patient populations. This aligns with broader industry trends toward precision drug design and biomarker-driven development.

In summary, 2-phenoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylacetamide (CAS No. 898452-53-4) represents a multifaceted compound with significant promise in modern research. Its unique structure, combined with its potential applications in CNS therapeutics, sustainable synthesis, and computational drug discovery, positions it as a molecule of high interest. As scientific advancements continue to unfold, this compound is likely to remain at the forefront of innovative research, addressing some of the most pressing challenges in healthcare and biotechnology.